Cas no 501116-48-9 (3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine)

3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine is a versatile organic compound characterized by its aromatic 1,2-oxazol-5-amine moiety and substituent groups. This compound offers advantages such as enhanced stability, suitable for various chemical transformations, and potential applications in pharmaceuticals and materials science. Its distinct structural features provide opportunities for targeted synthesis and functionalization, making it a valuable building block in organic synthesis.
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine structure
501116-48-9 structure
Product Name:3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
CAS No:501116-48-9
MF:C12H14N2O2
MW:218.251762866974
CID:6208557
PubChem ID:4562059
Update Time:2025-07-20

3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
    • 501116-48-9
    • EN300-1858413
    • Inchi: 1S/C12H14N2O2/c1-7-4-9(10-6-12(13)16-14-10)11(15-3)5-8(7)2/h4-6H,13H2,1-3H3
    • InChI Key: ZEVLURGCASLWJC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=C(C)C=C1C1C=C(N)ON=1

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.3Ų

3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1858413-0.05g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
0.05g
$1020.0 2023-09-18
Enamine
EN300-1858413-0.1g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
0.1g
$1068.0 2023-09-18
Enamine
EN300-1858413-0.25g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
0.25g
$1117.0 2023-09-18
Enamine
EN300-1858413-0.5g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
0.5g
$1165.0 2023-09-18
Enamine
EN300-1858413-1.0g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
1g
$1214.0 2023-06-01
Enamine
EN300-1858413-2.5g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
2.5g
$2379.0 2023-09-18
Enamine
EN300-1858413-5.0g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
5g
$3520.0 2023-06-01
Enamine
EN300-1858413-10.0g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
10g
$5221.0 2023-06-01
Enamine
EN300-1858413-1g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
1g
$1214.0 2023-09-18
Enamine
EN300-1858413-5g
3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine
501116-48-9
5g
$3520.0 2023-09-18

Additional information on 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine

Introduction to 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine (CAS No. 501116-48-9)

3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 501116-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a unique structural framework consisting of an oxazole ring substituted with a methoxy group at the 2-position and dimethyl groups at the 4- and 5-positions of the phenyl ring. Such structural motifs are often exploited in drug design due to their potential to modulate biological targets with high specificity.

The compound's significance lies in its potential applications as a key intermediate in the synthesis of biologically active molecules. The presence of both aromatic and heterocyclic components makes it a versatile scaffold for further chemical modifications, enabling the development of novel pharmacophores. In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine is its structural similarity to known bioactive compounds. For instance, oxazole-containing molecules have been reported to interact with enzymes and receptors involved in critical cellular pathways. The methoxy and dimethyl substituents on the phenyl ring not only enhance lipophilicity but also influence electronic properties, which are crucial for binding affinity and metabolic stability. These features make the compound an attractive candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify promising drug candidates. By leveraging these techniques, researchers have been able to predict the binding interactions of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine with target proteins. Preliminary simulations suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. Such findings underscore its potential as a lead compound for medicinal chemistry campaigns.

The synthesis of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring through cyclization reactions, followed by functionalization at the 2-position of the phenyl ring. The introduction of methoxy and dimethyl groups typically employs nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been explored to improve reaction efficiency and scalability.

In vitro pharmacological studies have begun to elucidate the biological profile of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine. Initial assays have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary toxicology studies indicate that the compound exhibits moderate solubility in aqueous media and reasonable bioavailability when administered orally. These properties are favorable for further development into a therapeutic entity.

The role of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine extends beyond its direct therapeutic applications; it also serves as a valuable building block for more complex derivatives. By introducing additional functional groups or altering substitution patterns on the oxazole core or phenyl ring, chemists can generate libraries of compounds with tailored biological activities. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to accelerate lead optimization.

As research in medicinal chemistry progresses, there is an increasing emphasis on sustainable synthetic routes that minimize waste and energy consumption. The synthesis of 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-amine provides an opportunity to implement green chemistry principles by employing catalytic methods and solvent systems that are environmentally benign. Such innovations not only enhance efficiency but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for 3-(2-methoxy-4,5-dimethylphenyl)-1,2-oxazol-5-am ine (CAS No. 501116 -48 -9) remain promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves alongside advances in chemical biology tools like CRISPR-Cas9 gene editing technology or next-generation sequencing platforms; compounds like this one may play pivotal roles in next-generation therapeutics.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.